Cas no 60249-09-4 (thieno3,2-cpyridine-6-carboxylic acid)

thieno3,2-cpyridine-6-carboxylic acid structure
60249-09-4 structure
Product Name:thieno3,2-cpyridine-6-carboxylic acid
CAS No:60249-09-4
MF:C8H5NO2S
MW:179.195800542831
CID:1114761
PubChem ID:12277676
Update Time:2025-10-29

thieno3,2-cpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,2-c]pyridine-6-carboxylic acid
    • CS-0081738
    • DTXSID101278592
    • Thieno[3,2-c]pyridine-6-carboxylicacid
    • DB-222219
    • EN300-54452
    • Z810507714
    • SCHEMBL843122
    • D74404
    • SJOJSVUJOMBMRX-UHFFFAOYSA-N
    • 60249-09-4
    • AKOS022640233
    • thieno3,2-cpyridine-6-carboxylic acid
    • Inchi: 1S/C8H5NO2S/c10-8(11)6-3-7-5(4-9-6)1-2-12-7/h1-4H,(H,10,11)
    • InChI Key: SJOJSVUJOMBMRX-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=NC(C(=O)O)=CC1=2

Computed Properties

  • Exact Mass: 179.00409958g/mol
  • Monoisotopic Mass: 179.00409958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.4Ų

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Additional information on thieno3,2-cpyridine-6-carboxylic acid

Thieno[3,2-c]pyridine-6-carboxylic Acid (CAS 60249-09-4): Properties, Applications, and Market Insights

Thieno[3,2-c]pyridine-6-carboxylic acid (CAS 60249-09-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyridine derivative combines the structural features of thiophene and pyridine rings, making it a versatile building block for various applications. The compound's carboxylic acid functional group enhances its reactivity, allowing for diverse chemical modifications.

Recent interest in thieno[3,2-c]pyridine-6-carboxylic acid synthesis has surged due to its potential in drug discovery. Researchers are particularly focused on its role as a precursor for bioactive molecules targeting neurological disorders and inflammation. The compound's heterocyclic scaffold is structurally similar to several FDA-approved drugs, making it valuable for medicinal chemistry applications.

The physical properties of CAS 60249-09-4 include a molecular weight of 179.19 g/mol and a purity typically exceeding 98% in commercial samples. Its solubility profile shows moderate solubility in polar organic solvents like DMSO and methanol, which is crucial for its pharmaceutical formulation potential. Analytical techniques such as HPLC analysis and mass spectrometry are commonly employed for quality control of this compound.

In material science, thieno[3,2-c]pyridine derivatives have shown promise in organic electronics. The compound's conjugated system and electron-withdrawing carboxylic group make it interesting for developing organic semiconductors and photovoltaic materials. Recent studies explore its incorporation into OLED materials and conductive polymers, aligning with the growing demand for sustainable electronics.

The global market for specialty chemicals like thieno[3,2-c]pyridine-6-carboxylic acid is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical R&D investments. Major suppliers offer this compound in quantities ranging from milligrams to kilograms, with prices varying based on purity specifications and custom synthesis requirements. The thienopyridine market is particularly active in North America and Asia-Pacific regions.

Recent patent filings reveal innovative applications of 60249-09-4 in developing kinase inhibitors and antimicrobial agents. The compound's structure-activity relationship is being extensively studied for cancer therapeutics, with several derivatives showing promising in vitro activity against tumor cell lines. These developments align with current trends in personalized medicine and targeted drug delivery systems.

Environmental considerations for thieno[3,2-c]pyridine-6-carboxylic acid handling include standard laboratory safety protocols. While not classified as hazardous, proper chemical storage conditions (typically 2-8°C in airtight containers) are recommended to maintain stability. The compound's biodegradability profile and ecotoxicological data are subjects of ongoing research as part of green chemistry initiatives.

Analytical challenges in working with thienopyridine carboxylic acids include their tendency to form intermolecular hydrogen bonds, which can affect crystallization behavior. Advanced characterization techniques like single-crystal X-ray diffraction and solid-state NMR are increasingly used to study these phenomena. These insights are valuable for improving pharmaceutical crystallization processes and polymorph control.

The future outlook for CAS 60249-09-4 appears promising, with emerging applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). Its chemical versatility makes it suitable for developing next-generation therapeutics and diagnostic agents. As research continues, we anticipate more innovative uses of this heterocyclic compound across multiple scientific disciplines.

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